Cas no 2228160-23-2 (tert-butyl N-1-(4-methoxy-3,5-dimethylphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(4-methoxy-3,5-dimethylphenyl)-2-oxoethylcarbamate
• CAS No: 2228160-23-2
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6529328
• PubChem ID: 165777976
• Update Time: 2025-10-27

tert-butyl N-1-(4-methoxy-3,5-dimethylphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(4-methoxy-3,5-dimethylphenyl)-2-oxoethylcarbamate
• tert-butyl N-[1-(4-methoxy-3,5-dimethylphenyl)-2-oxoethyl]carbamate
• EN300-1898893
• 2228160-23-2

• Inchi： 1S/C16H23NO4/c1-10-7-12(8-11(2)14(10)20-6)13(9-18)17-15(19)21-16(3,4)5/h7-9,13H,1-6H3,(H,17,19)
• InChI Key： MFYLULZLVNYRSI-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C=C(C)C(=C(C)C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-1-(4-methoxy-3,5-dimethylphenyl)-2-oxoethylcarbamate

Research Brief on tert-Butyl N-1-(4-Methoxy-3,5-Dimethylphenyl)-2-Oxoethylcarbamate (CAS: 2228160-23-2)

The compound tert-butyl N-1-(4-methoxy-3,5-dimethylphenyl)-2-oxoethylcarbamate (CAS: 2228160-23-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate-protected amine and ketone functionalities, serves as a critical intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of cellular signaling pathways.

One of the key areas of investigation involves the role of this compound in the synthesis of novel small-molecule therapeutics. Researchers have utilized tert-butyl N-1-(4-methoxy-3,5-dimethylphenyl)-2-oxoethylcarbamate as a building block for the construction of peptidomimetics, which mimic the structure and function of natural peptides. These peptidomimetics have shown promise in targeting enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammatory disorders.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficient synthesis of tert-butyl N-1-(4-methoxy-3,5-dimethylphenyl)-2-oxoethylcarbamate via a multi-step organic transformation. The study highlighted the compound's stability under various reaction conditions, making it a versatile intermediate for further derivatization. The researchers also reported its use in the development of a new class of inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression.

Another noteworthy application of this compound is its incorporation into PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in drug discovery. PROTACs are bifunctional molecules designed to degrade specific disease-causing proteins by recruiting the ubiquitin-proteasome system. The tert-butyl N-1-(4-methoxy-3,5-dimethylphenyl)-2-oxoethylcarbamate moiety has been employed as a linker in these constructs, facilitating the optimal spatial arrangement of the target-binding and E3 ligase-binding domains.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Recent pharmacokinetic studies have indicated that while the compound exhibits favorable solubility and permeability, further modifications may be required to enhance its metabolic stability and bioavailability. Researchers are actively exploring structural analogs and prodrug strategies to address these limitations.

In conclusion, tert-butyl N-1-(4-methoxy-3,5-dimethylphenyl)-2-oxoethylcarbamate (CAS: 2228160-23-2) represents a valuable chemical entity in modern drug discovery. Its versatility as a synthetic intermediate and its potential in targeting critical biological pathways underscore its importance in the development of next-generation therapeutics. Ongoing research is expected to uncover additional applications and refine its utility in addressing unmet medical needs.